Cas no 356058-34-9 (3-Pyridinecarboxylic acid,6-[4-(trifluoromethyl)phenyl ]-,methyl ester)

• Product Name: 3-Pyridinecarboxylic acid,6-[4-(trifluoromethyl)phenyl ]-,methyl ester
• CAS No: 356058-34-9
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 2187867
• PubChem ID: 21936350
• Update Time: 2025-04-21

3-Pyridinecarboxylic acid,6-[4-(trifluoromethyl)phenyl ]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid,6-[4-(trifluoromethyl)phenyl ]-,methyl ester
• 6-(4-trifluoromethyl-phenyl)-nicotinic acid methyl ester
• 356058-34-9
• Methyl 6-(4-(trifluoromethyl)phenyl)nicotinate
• SCHEMBL2267893
• methyl 6-[4-(trifluoromethyl)phenyl]nicotinate

• Inchi： 1S/C14H10F3NO2/c1-20-13(19)10-4-7-12(18-8-10)9-2-5-11(6-3-9)14(15,16)17/h2-8H,1H3
• InChI Key： LMLDIXSMPDUTJK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(C(=O)OC)=CN=1)(F)F

Computed Properties

• Exact Mass: 281.06636305Da
• Monoisotopic Mass: 281.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2Ų